3-Methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-1H-imidazol-3-ium bromide

• IUPAC Name: 1-methyl-3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]imidazol-1-ium;bromide
• InChI: InChI=1S/C17H24BN2O2.BrH/c1-16(2)17(3,4)22-18(21-16)15-8-6-14(7-9-15)12-20-11-10-19(5)13-20;/h6-11,13H,12H2,1-5H3;1H/q+1;/p-1
• InChI Key: VHEKEFJOCJQJTN-UHFFFAOYSA-M
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)CN3C=C[N+](=C3)C.[Br-]
• Molecular Formula: C17H24BBrN2O2
• Molecular Weight: 379.1 g/mol

Description

The compound is a complex organic molecule that includes an imidazole ring, a benzyl group, and a boronate ester. The boronate ester, specifically a tetramethyl-1,3,2-dioxaborolane, is a commonly used moiety in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar structures are often synthesized through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Again, while specific reactions involving this compound were not found, compounds with similar structures are often involved in cross-coupling reactions, such as the Suzuki-Miyaura reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its atoms and the nature of its substituents. For example, the boronate ester could potentially influence its reactivity and solubility.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it is used as a reagent in organic synthesis, its role would likely involve the transfer of the boronate group to another molecule.

Future Directions

The future directions for this compound would likely depend on its specific applications. If it is a useful reagent in organic synthesis, research could focus on developing more efficient synthesis methods or finding new reactions that it can participate in.